2-((5-Fluoropyridin-3-yl)oxy)acetonitrile

• Molecular Formula: C7H5FN2O
• Molecular Weight: 152.13 g/mol
• IUPAC Name: 2-(5-fluoropyridin-3-yl)oxyacetonitrile
• InChI: InChI=1S/C7H5FN2O/c8-6-3-7(5-10-4-6)11-2-1-9/h3-5H,2H2
• InChI Key: QHAVOVHHHVRFMD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1F)OCC#N

Description

2-((5-Fluoropyridin-3-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C7H5FN2O and its molecular weight is 152.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-fluoropyridin-3-ol (0.95 g, 8.40 mmol) and K2CO3 (1.16 g, 8.40 mmol) in CH3CN (6 mL) was added dropwise 2-bromoacetonitrile (1.01 g, 8.42 mmol) at rt and upon the end of addition the mixture was stirred at rt for 40 h. The mixture was filtered and the filtrate was concentrated in vacuo. The residue was purified by a silica gel column chromatography (PE/EtOAc (V/V)=3:1) to give the title compound as a yellow solid (0.55 g, 43%).